BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 2'-Deoxycytidine-15N3:
Structure, Synthesis, and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703

Abstract

This technical guide provides an in-depth overview of 2'-Deoxycytidine-15N3, a stable
isotope-labeled (SIL) nucleoside critical for advanced biochemical and biomedical research.
Nitrogen-15 (**N) labeling offers a non-radioactive method for tracing and quantifying biological
molecules, making **N-labeled compounds indispensable tools in metabolomics, proteomics,
and nucleic acid analysis.[1][2][3] 2'-Deoxycytidine-15N3, where all three nitrogen atoms of
the cytosine base are replaced with the >N isotope, serves as a vital internal standard for mass
spectrometry-based quantification and as a structural probe in NMR spectroscopy.[4][5][6] This
document details its molecular structure, outlines a conceptual synthetic pathway, and
describes its primary applications with detailed experimental protocols for researchers,
scientists, and drug development professionals.

Molecular Structure and Properties

2'-Deoxycytidine-15N3 is structurally identical to its endogenous counterpart, 2'-deoxycytidine,
with the exception of the isotopic composition of its nitrogen atoms. This substitution increases

the molecular mass by three Daltons without altering its chemical properties, making it an ideal

tracer and internal standard.[7]

Chemical Structure

The molecule consists of a pyrimidine base (cytosine) attached to a deoxyribose sugar moiety.
The key feature is the incorporation of °N at the N1, N3, and N4 positions of the cytosine ring.
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Molecular Structure of 2'-Deoxycytidine-15N3

Cytosine Base

WOS|dlc Bond

Deoxyribose Sugar
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Sample Preparation

Biological Sample
(Plasma, Tissue, DNA digest)

\ 4

Spike with known amount of
2'-Deoxycytidine-15N3 (IS)

Start with *>N-enriched
precursors (e.g., > NHaCl)

\

Sample Extraction
(e.g., Protein Precipitation,

Solid Phase Extraction)

—/

Synthesize Per-labeled Prepare Protected
15N-Cytosine Base 2-Deoxy-D-ribose Derivative

LC-MS/M‘? Analysis

HPLC Separation

Glycosylation Reaction  /
(e.g., Silyl-Hilbert-Johnson)
(Electrospray lonization (ESI)]

\ 4

. Tandem Mass Spectrometry
Deprotection of Sugar (MRM Detection)
and Base Moieties

Data Analysis
(Calculate Peak Area Ratio
of Analyte / IS)

Purification
(e.g., HPLC)

Final Product:
2'-Deoxycytidine-15N3

Accurate Quantification of
Endogenous 2'-Deoxycytidine
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Binding Ligand
(Protein or Drug)

Interaction in
major/minor groove

DNA DOva|e Helix

( DNA containing *Ns-dC )

1H-15N NMR Spectroscopy

Provides info on:
- Binding Site
- Conformational Changes

Detect Chemical Shift

Perturbations at °N sites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598703#2-deoxycytidine-15n3-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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